3-(4-Aminophenyl)-5-(3-chloro-thiophen-2-yl)-[1,2,4]-oxadiazole

• Molecular Formula: C12H8ClN3OS
• Molecular Weight: 277.73 g/mol
• IUPAC Name: 4-[5-(3-chlorothiophen-2-yl)-1,2,4-oxadiazol-3-yl]aniline
• InChI: InChI=1S/C12H8ClN3OS/c13-9-5-6-18-10(9)12-15-11(16-17-12)7-1-3-8(14)4-2-7/h1-6H,14H2
• InChI Key: SOBAXKKTMVAOHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=C(C=CS3)Cl)N

Description

3-(4-Aminophenyl)-5-(3-chloro-thiophen-2-yl)-[1,2,4]-oxadiazole is a useful research compound. Its molecular formula is C12H8ClN3OS and its molecular weight is 277.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-(3-chloro-thiophen-2-yl)-3-(4-nitro-phenyl)-[1,2,4]-oxadiazole and Pd/C (30 mg) in ethanol (30 mL) under hydrogen (46 psi) was shaken for 6 h. After filtration, the filtrate was concentrated and applied to small column chromatography (hexane:ethyl acetate, 5:1) to yield 18 mg (25%) of the title compound. 1H NMR (CDCl3): 7.98 (d, J=8.7 Hz, 2H), 7.60 (d, J=5.1 Hz, 1H), 7.14 (d, J=5.1 Hz, 2H), 6.78 (d, J=8.7 Hz, 1H).